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Compound of Interest

Compound Name:

N-(2-

Aminophenyl)cyclopentanecarbox

amide

CAS No.: 926217-21-2

Cat. No.: B1286162

Get Quote

Class I Selective Histone Deacetylase (HDAC) Inhibitor Scaffolds

Executive Summary
This technical guide provides a comprehensive analysis of N-(2-
aminophenyl)cyclopentanecarboxamide, a prototypical pharmacophore for the benzamide

class of Histone Deacetylase (HDAC) inhibitors. Unlike pan-HDAC inhibitors (e.g.,

hydroxamates like Vorinostat), this scaffold exhibits kinetic selectivity for Class I HDACs

(isoforms 1, 2, and 3) via a slow-tight binding mechanism. This document details the chemical

architecture, high-fidelity synthetic protocols, and structure-activity relationships (SAR) required

for the development of analogs such as Entinostat (MS-275).
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The molecule functions as a modular inhibitor composed of three distinct domains.

Understanding this architecture is critical for rational drug design.

Domain
Component in Target
Molecule

Function

Cap Group Cyclopentyl Ring

Occludes the entrance of the

HDAC active site; confers

isoform selectivity via surface

recognition.

Linker
Amide Bond (Direct

connection)

Spans the hydrophobic

channel connecting the

surface to the zinc ion.

ZBG
o-Aminoanilide (2-

aminophenyl)

Zinc Binding Group. Chelates

the catalytic Zn²⁺ ion at the

bottom of the active site.

The "Benzamide" Advantage
The N-(2-aminophenyl) moiety is the defining feature. While hydroxamates (–CONHOH) bind

Zn²⁺ rapidly and reversibly (fast-on/fast-off), the 2-aminobenzamide group undergoes a

conformational change upon binding, leading to a slow-on/slow-off kinetic profile. This long

residence time correlates with sustained biological efficacy, even after the drug is cleared from

plasma.

Synthetic Methodology: High-Fidelity Protocol
Expertise & Experience: Direct coupling of cyclopentanecarboxylic acid with o-

phenylenediamine (OPD) is a common novice error. This approach frequently yields a mixture

of mono-acylated product, bis-acylated by-product, and unreacted diamine, complicating

purification.

The Self-Validating Protocol: To ensure high purity and yield, a Mono-Boc Protection Strategy is

required. This prevents over-acylation and simplifies the workup.

Step-by-Step Workflow
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Reagents:

Cyclopentanecarboxylic acid (1.0 eq)

N-Boc-o-phenylenediamine (1.0 eq)

HATU (1.2 eq) or EDC/HOBt

DIPEA (3.0 eq)

DMF (Solvent)

TFA/DCM (1:1) for deprotection

Protocol:

Activation: Dissolve cyclopentanecarboxylic acid in anhydrous DMF under N₂ atmosphere.

Add DIPEA and HATU. Stir for 15 minutes to generate the active ester.

Coupling: Add N-Boc-o-phenylenediamine. Stir at room temperature for 12–16 hours.

Checkpoint: Monitor via LC-MS. The disappearance of the amine starting material and

appearance of the Boc-protected intermediate (

) validates the step.

Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), sat. NaHCO₃, and brine.

Dry over Na₂SO₄ and concentrate.

Deprotection: Dissolve the intermediate in DCM. Add TFA dropwise at 0°C. Warm to RT and

stir for 2 hours.

Mechanism:[1][2][3][4][5] Cleavage of the tert-butyl carbamate yields the free amine.

Neutralization & Isolation: Concentrate in vacuo. Basify with sat. NaHCO₃ (carefully, to pH 8)

to liberate the free base. Extract with DCM/MeOH (9:1).
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Purification: Recrystallize from Ethanol/Water or perform flash chromatography

(Hexane/EtOAc).

Visualization: Synthesis Pathway
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Caption: Step-wise synthesis using the mono-Boc protection strategy to prevent bis-acylation.

Mechanism of Action: The Kinetic Selectivity
The 2-aminophenyl group functions as a bidentate ligand. The carbonyl oxygen and the free

amino group coordinate the Zinc ion (Zn²⁺) at the catalytic core of the HDAC enzyme.

Key Mechanistic Differentiators:

Class I Selectivity: The internal cavity of Class I HDACs (1, 2, 3) possesses a specific "foot

pocket" adjacent to the zinc ion. The phenyl ring of the benzamide scaffold can access this

pocket, a feature lacking in Class IIa enzymes.

Residence Time: The inhibition is time-dependent. Initial binding is followed by a slow

conformational equilibration. This makes

(dissociation constant) less relevant than

(off-rate) for predicting efficacy.

Visualization: Binding Mode
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Caption: Bidentate chelation of Zn2+ and foot-pocket occupation driving Class I selectivity.

Structure-Activity Relationship (SAR) & Analogs
Modifications to the N-(2-aminophenyl)cyclopentanecarboxamide scaffold drive potency and

physicochemical properties.

Table 1: SAR of Benzamide Analogs
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Analog Type
Modification
Region

Effect on Activity Clinical Example

Parent Scaffold Cyclopentyl Cap
Moderate potency;

Probe molecule.
N/A

Heterocyclic Cap Pyridine-3-methyl
Increased solubility

and potency.
Entinostat (MS-275)

Extended Linker Cinnamyl / Vinyl

Shifts selectivity

profile; alters channel

occupancy.

Mocetinostat

Fluorine Sub. 5-Fluoro on ZBG

Increases metabolic

stability; enhances

potency.

Chidamide

Critical Insight: Replacing the 2-amino group with a hydroxyl group (phenol) or removing it

entirely abolishes HDAC inhibitory activity, confirming the absolute requirement of the ortho-

diamine motif for zinc chelation in this class.

Therapeutic Applications
Oncology:

Solid Tumors: Used in combination with aromatase inhibitors (e.g., Exemestane) for ER+

breast cancer to reverse hormone therapy resistance.

Mechanism: Hyperacetylation of histones H3/H4 reactivates silenced tumor suppressor

genes (e.g., p21).

Neurology:

Unlike hydroxamates, benzamides like this scaffold show potential in neurological models

(e.g., Friedreich's Ataxia) due to their ability to cross the blood-brain barrier and their

specific inhibition of HDAC3, which is implicated in memory formation and

neurodegeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1286162/docs#technical-guide-n-2-aminophenyl-cyclopentanecarboxamide-and-structural-analogs
https://www.benchchem.com/product/b1286162/docs#technical-guide-n-2-aminophenyl-cyclopentanecarboxamide-and-structural-analogs
https://www.benchchem.com/product/b1286162/docs#technical-guide-n-2-aminophenyl-cyclopentanecarboxamide-and-structural-analogs
https://www.benchchem.com/product/b1286162/docs#technical-guide-n-2-aminophenyl-cyclopentanecarboxamide-and-structural-analogs
https://www.benchchem.com/product/b1286162?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

